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Compound of Interest

3-(Aminomethyl)-4-
Compound Name:
methoxybenzoic acid

Cat. No.: B13253564

Get Quote

Executive Summary

3-(Aminomethyl)-4-methoxybenzoic acid (CoH11NOs3) is a specialized bifunctional building

block used in medicinal chemistry, particularly in Fragment-Based Drug Discovery (FBDD).
With a molecular weight of 181.19 g/mol , it serves as a critical linker scaffold, offering a rigid
benzoic acid core substituted with a basic benzylic amine.

This guide distinguishes the compound from its common isomer, 3-amino-4-methoxybenzoic
acid (an aniline derivative), and details its physicochemical properties, validated synthetic
pathways via nitrile reduction, and applications in designing protease inhibitors and GPCR
ligands.

Part 1: Physicochemical Profile[1][2][3][4]
Molecular Weight & Formula Analysis

The precise molecular weight is critical for stoichiometry in parallel synthesis and for calculating
Ligand Efficiency (LE) in drug design.
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Property Value Technical Note

Homologue of anisic acid;

Formula CoH11NOs ]

Isomer of Tyrosine.
_ Average mass for

Molecular Weight 181.19 g/mol o ) )
stoichiometric calculations.
Use this value for High-

Monoisotopic Mass 181.0739 Da Resolution Mass Spectrometry
(HRMS).
Favorable for Fragment-Based

Heavy Atom Count 13 Drug Discovery (Rule of 3

compliant).

Structural & Electronic Properties

Unlike aniline derivatives (where the nitrogen is conjugated to the ring), the aminomethyl group
in this molecule is a primary benzylic amine. This results in a significantly different pKa profile
and reactivity.

o Basicity (Amine): The benzylic amine (

) has a pKa
9.0-9.5, making it protonated and cationic at physiological pH.

» Acidity (Carboxyl): The benzoic acid moiety has a pKa

3.5-4.0.

o Zwitterionic Nature: In neutral aqueous solution, the molecule exists largely as a zwitterion (

), which influences its solubility profile (high water solubility, low logP).

Part 2: Synthetic Methodologies
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Retrosynthetic Analysis

The most robust route to 3-(aminomethyl)-4-methoxybenzoic acid is the reduction of 3-
cyano-4-methoxybenzoic acid. Direct chloromethylation of anisic acid is possible but often
yields mixtures of isomers or over-alkylated byproducts.

Validated Synthesis Protocol (Nitrile Reduction)

Objective: Selective reduction of the nitrile group to a primary amine without reducing the
aromatic ring or removing the methoxy group.

Reagents:

e Precursor: 3-Cyano-4-methoxybenzoic acid (CAS: 117738-82-6)[1]

» Catalyst: 10% Pd/C or Raney Nickel

e Solvent: Methanol (MeOH) or Ethanol (EtOH)

o Additive: Agueous Ammonia (NH4OH) or HCI (to suppress secondary amine formation)
Step-by-Step Workflow:

» Dissolution: Dissolve 1.0 eq of 3-cyano-4-methoxybenzoic acid in MeOH (0.1 M
concentration).

o Additive: Add 2.0 eq of concentrated NHsOH. Critical Step: Ammonia suppresses the
formation of the secondary amine dimer.

o Hydrogenation: Add 10 wt% of Pd/C catalyst. Hydrogenate at 30-50 psi Hz at room
temperature for 12—-18 hours.

o Filtration: Filter the catalyst through a Celite pad under an inert atmosphere (Ar/Nz2).

« |solation: Concentrate the filtrate in vacuo. The product typically precipitates as a white
zwitterionic solid.
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 Purification: If necessary, recrystallize from water/ethanol or purify via preparative HPLC
(C18 column, 0.1% TFA in Water/MeCN).

Synthesis Pathway Diagram

The following diagram illustrates the conversion logic and potential side reactions.

. 3-(Aminomethyl)-4-methoxybenzoic acid
Primary Pathwa (Target, MW 181.19)
3-Cyano-4-methoxybenzoic acid H2 (40 psi), Pd/C

(CAS: 117738-82-6) MeOH, NH40H No NH3 present

—————————————————— Secondary Amine Dimer
(Impurity)

Click to download full resolution via product page

Caption: Catalytic hydrogenation pathway. Ammonia is required to prevent dimerization.

Part 3: Analytical Characterization

To validate the synthesis, the following analytical signatures must be confirmed. The key
differentiator from the starting material is the disappearance of the nitrile peak and the
appearance of benzylic protons.

Expected Signal / .
Method . Interpretation
Observation

Benzylic -CH2- protons. This is
1H NMR (D20/NaOD) 3.7-3.9 ppm (Singlet, 2H) the diagnostic peak confirming
reduction.

1H NMR (Aromatic) Methoxy group (-OCHs).

3.8 ppm (Singlet, 3H)

IR Spectroscopy Disappearance of ~2230 cm™1 Loss of C=N stretch (Nitrile).

Confirms molecular weight of

LC-MS (ESI+) m/z = 182.2 [M+H]*
181.19.
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Part 4: Applications in Drug Discovery[6]
Fragment-Based Drug Discovery (FBDD)

This molecule is a "privileged fragment" because it possesses:
» Vectors: Two exit vectors (Acid and Amine) at defined angles (~120°).
» Solubility: High aqueous solubility enhances the properties of the final drug candidate.

« Efficiency: With only 13 heavy atoms, it allows for the addition of significant complexity while
keeping the final MW < 500 (Lipinski compliance).

Structural Activity Relationships (SAR)

In kinase and protease inhibitors, the aminomethyl group often mimics the side chain of Lysine
or Arginine, forming salt bridges with Aspartate or Glutamate residues in the protein pocket.

SAR Decision Tree:

3-(Aminomethyl)-4-methoxybenzoic acid

H?2 Reaction

Acid Modification Amine Modification
(Amide Coupling) (Sulfonylation/Acylation)

Target: S2/S3 Pocket Target: S1 Pocket

(Solubility/H-Bonding) (Cationic Interaction)

Click to download full resolution via product page

Caption: SAR decision tree for derivatizing the scaffold in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.117738-82-6 | 3-Cyano-4-methoxybenzoic acid | Fluorinated Building Blocks |
Ambeed.com [ambeed.com]

e To cite this document: BenchChem. [3-(Aminomethyl)-4-methoxybenzoic Acid: Technical
Profile & Synthesis Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13253564/docs#3-aminomethyl-4-methoxybenzoic-
acid-technical-profile-synthesis-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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